Cas no 105873-87-8 (5-nitro-1-[(5-nitroindazol-1-yl)-phenylmethyl]indazole)

5-nitro-1-[(5-nitroindazol-1-yl)-phenylmethyl]indazole structure
105873-87-8 structure
Product Name:5-nitro-1-[(5-nitroindazol-1-yl)-phenylmethyl]indazole
CAS No:105873-87-8
MF:C21H14N6O4
MW:414.373663425446
CID:1166292
PubChem ID:21725271
Update Time:2025-04-20

5-nitro-1-[(5-nitroindazol-1-yl)-phenylmethyl]indazole Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-1-[(5-nitroindazol-1-yl)-phenylmethyl]indazole
    • DTXSID80617413
    • 1,1'-(Phenylmethylene)bis(5-nitro-1H-indazole)
    • 105873-87-8
    • Inchi: 1S/C21H14N6O4/c28-26(29)17-6-8-19-15(10-17)12-22-24(19)21(14-4-2-1-3-5-14)25-20-9-7-18(27(30)31)11-16(20)13-23-25/h1-13,21H
    • InChI Key: CKAWZVGIGINADQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)C=NN2C(C1C=CC=CC=1)N1C2C=CC(=CC=2C=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 414.10782
  • Monoisotopic Mass: 414.10765295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 121.92
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